Cas no 29056-06-2 (Methyl (4-butoxyphenyl)acetate)

Methyl (4-butoxyphenyl)acetate Properties

Names and Identifiers

• Methyl 2-(4-butoxyphenyl)acetate
• 4-BUTOXYPHENYLACETIC ACID METHYL ESTER
• methyl p-butoxyphenylacetate
• EINECS 249-392-7
• Bufexamac impurity B [EP IMPURITY]
• W-107010
• (4-butoxy-phenyl)-acetic acid methyl ester
• SCHEMBL3333378
• FT-0638827
• Methyl (4-butoxyphenyl)acetate #
• Bufexamac impurity B
• NS00028616
• Methyl 4-butoxybenzeneacetate
• 29056-06-2
• 3QX5UBX3NN
• A819742
• Butoxyphenylaceticacidmethylester; 97%
• methyl 4-butoxy phenylacetate
• Methyl 2-(4-Butoxyphenyl)acetate; Bufexamac Imp. B (EP); Bufexamac Impurity B
• DTXSID20183304
• Methyl 4-butoxyphenylacetate
• Benzeneacetic acid, 4-butoxy-, methyl ester
• AKOS015851501
• CS-0450547
• +Expand

• InChIKey： IEPLOMKGNGXJAW-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O3/c1-3-4-9-16-12-7-5-11(6-8-12)10-13(14)15-2/h5-8H,3-4,9-10H2,1-2H3
• SMILES： CCCCOC1=CC=C(C=C1)CC(=O)OC

Computed Properties

• Exact Mass: 222.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 222.126
• Heavy Atom Count: 16
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• LogP: 2.58100
• PSA: 35.53000
• Refractive Index: 1.493
• Boiling Point: 143 °C / 1mmHg
• Flash Point: 124.7°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.04

Methyl (4-butoxyphenyl)acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Methyl (4-butoxyphenyl)acetate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%